Cas no 81524-47-2 (L-Alanine, N-(2-methyl-1-oxopropyl)-)

• Product name: L-Alanine, N-(2-methyl-1-oxopropyl)-
• CAS No: 81524-47-2
• MF: C₇H₁₃NO₃
• MW: 159.18302
• CID: 703799
• PubChem ID: 42254314

L-Alanine, N-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(2-methyl-1-oxopropyl)-
• (2S)-2-(2-methylpropanoylamino)propanoic acid
• AKOS015837578
• 81524-47-2
• SCHEMBL7725288
• AKOS010368063
• N-(2-Methylpropanoyl)-L-alanine
• DTXSID70654675

• Inchi： InChI=1S/C7H13NO3/c1-4(2)6(9)8-5(3)7(10)11/h4-5H,1-3H3,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： GVSRXFYGMVCCPQ-YFKPBYRVSA-N
• SMILES： CC(C)C(=O)NC(C)C(=O)O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų